Cas no 32620-11-4 ((S)-2-Amino-3-methoxypropanoic acid)

• Product Name: (S)-2-Amino-3-methoxypropanoic acid
• CAS No: 32620-11-4
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD00145257
• CID: 53922
• PubChem ID: 88250
• Update Time: 2025-05-27

(S)-2-Amino-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-methoxypropanoic acid
• O-Methyl-DL-serine
• Serine, o-methyl-
• (2S)-2-amino-3-methoxypropanoic acid
• (S)-2-amino-3- methoxylpropanoic acid
• O-Methyl-L-serine
• AmbotzHAA5060
• DL-3-methoxy-alanine
• DL-o-methylserine
• DL-Serine,O-methyl
• L-O-methylserine
• L-serine methyl ether
• O-methyl-L-Ser
• Serine,o-methyl
• (+)-beta-Methoxy-L-alanine
• (+)-O-Methyl-L-serine
• 32620-11-4
• (2S)-2-amino-3-methoxy-propanoic acid
• F10843
• AKOS016843672
• AC-1107
• CHEMBL4085261
• 4219-94-7
• NSC-62335
• Q27144909
• R5MJK98YKK
• 3-methoxyalanine
• CS-W006151
• L-Serine, O-methyl-
• (S)-2-Amino-3-methoxy-propionic acid (H-L-Ser(Me)-OH)
• EN300-191527
• CHEBI:74798
• H-Ser(Me)-OH
• SCHEMBL127190
• AM808146
• NSC 62335
• DL-Serine, O-methyl-
• DTXSID60941607
• DS-5174
• J-507795
• MFCD00145257
• Alanine, 3-methoxy-, DL-
• BP-11131
• O-Methylserine
• o-methyl-serine
• KNTFCRCCPLEUQZ-VKHMYHEASA-N
• alanine, 3-methoxy-
• (S)-2-Amino-3-methoxy-propionic acid
• DB-352621

• MDL： MFCD00145257
• Inchi： 1S/C4H9NO3/c1-8-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： KNTFCRCCPLEUQZ-VKHMYHEASA-N
• SMILES： O(C)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.3126 (rough estimate)
• Melting Point: 210-215 ºC
• Boiling Point: 260.5℃ at 760 mmHg
• Refractive Index: 1.4183 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 72.55000
• LogP: -0.25500
• Specific Rotation: 13.5 º (c=1,6N HCl 25 ºC)

(S)-2-Amino-3-methoxypropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-3-methoxypropanoic acid

Recent Advances in the Study of (S)-2-Amino-3-methoxypropanoic Acid (CAS: 32620-11-4)

The compound (S)-2-Amino-3-methoxypropanoic acid (CAS: 32620-11-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of (S)-2-Amino-3-methoxypropanoic acid as a key intermediate in the synthesis of various bioactive molecules. Its chiral center and methoxy group make it a versatile building block for the construction of peptidomimetics and other pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors, showcasing its potential in targeting infectious diseases.

In terms of biological activity, (S)-2-Amino-3-methoxypropanoic acid has shown promising results in modulating neurotransmitter systems. Research conducted at the University of Cambridge revealed its ability to interact with glutamate receptors, suggesting potential applications in neurological disorders such as Alzheimer's disease and epilepsy. These findings were further supported by in vitro and in vivo studies published in ACS Chemical Neuroscience earlier this year.

The synthetic pathways for (S)-2-Amino-3-methoxypropanoic acid have also seen significant advancements. A recent patent (WO2023056123) describes an improved enzymatic synthesis method that yields higher enantiomeric purity and reduces production costs. This development is particularly relevant for large-scale pharmaceutical manufacturing, where cost-effectiveness and scalability are critical factors.

From a drug discovery perspective, the compound's structural features have inspired the design of several drug candidates. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of (S)-2-Amino-3-methoxypropanoic acid derivatives with enhanced blood-brain barrier permeability, opening new possibilities for central nervous system-targeted therapies.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetic profile and potential off-target effects. Ongoing research is focusing on structure-activity relationship studies to optimize its therapeutic potential while minimizing adverse effects. The compound's unique properties continue to make it a valuable subject of investigation in both academic and industrial research settings.

In conclusion, (S)-2-Amino-3-methoxypropanoic acid (CAS: 32620-11-4) represents a promising scaffold in medicinal chemistry with diverse applications. Its continued study will likely yield important insights for drug development and contribute to the advancement of treatments for various diseases. Future research directions may include exploring its use in combination therapies and further elucidating its mechanism of action at the molecular level.